Cas no 1198-44-3 (ethyl 4-oxotetrahydrothiopyran-3-carboxylate)

• Product Name: ethyl 4-oxotetrahydrothiopyran-3-carboxylate
• CAS No: 1198-44-3
• MF: C₈H₁₂O₃S
• MW: 188.244081497192
• MDL: MFCD00040797
• CID: 228848
• PubChem ID: 256936
• Update Time: 2025-06-12

ethyl 4-oxotetrahydrothiopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-oxotetrahydro-2H-thiopyran-3-carboxylate
• 2H-Thiopyran-3-carboxylicacid, tetrahydro-4-oxo-, ethyl ester
• ETHYL 4-OXO-TETRAHYDRO-3-THIOPYRANCARBOXYLATE
• ethyl 4-oxothiane-3-carboxylate
• 3-ethoxycarbonylthian-4-one
• 4-Oxo-tetrahydro-thiopyran-3-carbonsaeure-aethylester
• 4-oxo-tetrahydro-thiopyran-3-carboxylic acid ethyl ester
• Ethyl 4-oxo-tetrahydrothiopyran-3-carboxylate
• Ethyl tetrahydrothiopyran-4-one-3-carboxylate
• ethyl 4-oxotetrahydrothiopyran-3-carboxylate
• NCIOpen2_000979
• Ethyl 2,3,5,6-tetrahydro-4-oxo-4H-thiopyran-3-carboxylate
• 3-(Ethoxycarbonyl)-4-oxothiane
• CS-0196557
• DTXSID40292669
• ethyl 4-oxo-3,4,5,6-tetrahydro-2H-thiopyrane-3-carboxylate
• Ethyl 4-oxo-3,4,5,6-tetrahydro-2H-thiopyran-3-carboxylate
• MFCD00040797
• AKOS006273494
• FT-0694491
• ETHYL4-OXO-TETRAHYDRO-3-THIOPYRANCARBOXYLATE
• ethyl 4-oxo-1,3,5,6-tetrahydro-4H-thiopyran-3-carboxylate
• AS-41318
• 1198-44-3
• NSC-84522
• BAA19844
• SCHEMBL11864149
• 2H-Thiopyran-3-carboxylic acid, tetrahydro-4-oxo-, ethyl ester
• ethyl 4-oxo-2,3,5,6-tetrahydro-4H-thiopyran-3-carboxylate
• FXADJIANKOBZGT-UHFFFAOYSA-N
• AMY26525
• NSC84522
• SCHEMBL8489133
• DB-014792

• MDL： MFCD00040797
• Inchi： 1S/C8H12O3S/c1-2-11-8(10)6-5-12-4-3-7(6)9/h6H,2-5H2,1H3
• InChI Key： FXADJIANKOBZGT-UHFFFAOYSA-N
• SMILES： S1CCC(C(C(=O)OCC)C1)=O

Computed Properties

• Exact Mass: 188.05100
• Monoisotopic Mass: 188.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.8
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 230.7±0.0 °C at 760 mmHg
• Flash Point: 85.0±0.0 °C
• PSA: 68.67000
• LogP: 0.87170
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

ethyl 4-oxotetrahydrothiopyran-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on ethyl 4-oxotetrahydrothiopyran-3-carboxylate

Comprehensive Overview of Ethyl 4-Oxotetrahydrothiopyran-3-Carboxylate (CAS 1198-44-3): Properties, Applications, and Industry Insights

Ethyl 4-oxotetrahydrothiopyran-3-carboxylate (CAS 1198-44-3) is a sulfur-containing heterocyclic compound with a growing significance in pharmaceutical and agrochemical research. This ester derivative, featuring a tetrahydrothiopyran core, has garnered attention due to its unique structural motifs and versatile reactivity. The compound’s 4-oxo (ketone) and carboxylate functional groups make it a valuable intermediate for synthesizing bioactive molecules, aligning with current trends in drug discovery and sustainable chemistry.

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From an environmental perspective, ethyl 4-oxotetrahydrothiopyran-3-carboxylate is studied for its potential in green chemistry applications. Queries such as "biodegradable sulfur heterocycles" or "eco-friendly synthetic intermediates" highlight this trend. Its stability under mild conditions and compatibility with catalytic reactions (e.g., hydrogenation) position it as a candidate for sustainable manufacturing processes.

Analytical characterization of CAS 1198-44-3 typically involves GC-MS, NMR, and HPLC, with purity thresholds (>97%) critical for pharmaceutical use. The compound’s melting point (≈45–50°C) and boiling point (decomposes before boiling) are frequently cited in technical datasheets, addressing common user inquiries about physical properties.

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Regulatory compliance for ethyl 4-oxotetrahydrothiopyran-3-carboxylate varies by region, with non-hazardous classifications under standard handling conditions. Safety data sheets (SDS) emphasize glove protection and ventilation, addressing lab safety concerns—a recurring topic in forums discussing "safe handling of sulfur esters."

In summary, CAS 1198-44-3 exemplifies the intersection of synthetic utility and sustainability. Its adaptability across pharmaceuticals, agrochemicals, and specialty chemicals ensures continued research interest, while SEO-optimized terms like "buy ethyl 4-oxotetrahydrothiopyran-3-carboxylate" or "thiopyran derivative synthesis guide" reflect its commercial and academic demand.